![molecular formula C19H22N2O3 B2603694 N-(1-phenylethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide CAS No. 2034391-40-5](/img/structure/B2603694.png)
N-(1-phenylethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-phenylethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide, also known as PTIO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. PTIO is a nitric oxide (NO) scavenger that has been used in a variety of studies to investigate the role of NO in various physiological and pathological processes.
Scientific Research Applications
Chemical Synthesis and Characterization
Isonicotinamide derivatives are synthesized for various chemical and pharmacological studies. For instance, a study by Aydın and Dağci (2010) discussed the synthesis of a heterocyclic compound from isonicotinoyl isothiocyanate, characterized by spectroscopic methods such as FT-IR, 1H NMR, 13C NMR, and MS. This underscores the interest in synthesizing and characterizing novel compounds for further application in material science or pharmaceuticals (Aydın & Dağci, 2010).
Crystal Engineering and Pharmaceutical Co-crystals
The research on isonicotinamide derivatives extends into crystal engineering, where these compounds are used to form co-crystals with pharmaceuticals. Reddy et al. (2006) demonstrated the novel carboxamide-pyridine N-oxide synthon, which assembles isonicotinamide N-oxide in a triple helix architecture, showing the potential for pharmaceutical co-crystallization (Reddy, Babu, & Nangia, 2006).
Biological Activity and Pharmacology
There is significant interest in exploring the biological activities of isonicotinamide derivatives. A study on comenic acid derivatives containing isoxazole and isothiazole moieties demonstrated a synergistic effect in mixtures with antitumor drugs, suggesting potential in chemotherapy applications (Kletskov et al., 2018).
Molecular Dynamics and Docking Studies
Research into the design and biological evaluation of isonicotinamide derivatives also involves computational studies, such as molecular docking and dynamics simulations, to understand the interaction mechanisms with biological targets. Zhang et al. (2019) reported on N-(3-(1H-tetrazol-1-yl)phenyl)isonicotinamide derivatives as novel xanthine oxidase inhibitors, indicating the compound's potential for treating diseases related to oxidative stress (Zhang et al., 2019).
Corrosion Inhibition
Another application area is in corrosion inhibition, where isonicotinamide derivatives are studied for their effectiveness in protecting metals. Yadav et al. (2015) investigated the corrosion inhibition effect of certain isonicotinamide derivatives on mild steel, showing the compound's utility in industrial applications (Yadav, Sinha, Sarkar, Bahadur, & Ebenso, 2015).
properties
IUPAC Name |
2-(oxan-4-yloxy)-N-(1-phenylethyl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-14(15-5-3-2-4-6-15)21-19(22)16-7-10-20-18(13-16)24-17-8-11-23-12-9-17/h2-7,10,13-14,17H,8-9,11-12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGIOMHWVXLIXCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=CC(=NC=C2)OC3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-phenylethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.